(2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[[(3S,5R,8R,9R,10R,12R,13R,14R,17S)-12-hydroxy-4,4,8,10,14-pentamethyl-17-[6-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxyhept-5-en-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol

• IUPAC Name: (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[[(3S,5R,8R,9R,10R,12R,13R,14R,17S)-12-hydroxy-4,4,8,10,14-pentamethyl-17-[6-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxyhept-5-en-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C53H90O22/c1-23(2)10-9-14-53(8,75-47-43(67)39(63)37(61)29(72-47)22-69-45-41(65)34(58)26(57)21-68-45)24-11-16-52(7)33(24)25(56)18-31-50(5)15-13-32(49(3,4)30(50)12-17-51(31,52)6)73-48-44(40(64)36(60)28(20-55)71-48)74-46-42(66)38(62)35(59)27(19-54)70-46/h10,24-48,54-67H,9,11-22H2,1-8H3/t24-,25+,26+,27+,28+,29+,30-,31+,32-,33-,34-,35+,36+,37+,38-,39-,40-,41+,42+,43+,44+,45-,46-,47-,48-,50-,51+,52+,53?/m0/s1
• InChI Key: NODILNFGTFIURN-IHXSMATQSA-N
• Canonical SMILES: CC(=CCCC(C)(C1CCC2(C1C(CC3C2(CCC4C3(CCC(C4(C)C)OC5C(C(C(C(O5)CO)O)O)OC6C(C(C(C(O6)CO)O)O)O)C)C)O)C)OC7C(C(C(C(O7)COC8C(C(C(CO8)O)O)O)O)O)O)C
• Isomeric SMILES: CC(=CCCC(C)([C@H]1CC[C@@]2([C@@H]1[C@@H](C[C@H]3[C@]2(CC[C@@H]4[C@@]3(CC[C@@H](C4(C)C)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)C)C)O)C)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO[C@H]8[C@@H]([C@H]([C@@H](CO8)O)O)O)O)O)O)C
• Molecular Formula: C53H90O22
• Molecular Weight: 1079.3 g/mol

Description

(2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[[(3S,5R,8R,9R,10R,12R,13R,14R,17S)-12-hydroxy-4,4,8,10,14-pentamethyl-17-[6-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxyhept-5-en-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol is a useful research compound. Its molecular formula is C53H90O22 and its molecular weight is 1079.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Solubility in Ethanol-Water Solutions : Research by Gong et al. (2012) and Zhang et al. (2012) discusses the solubility of compounds with structural similarities to the query compound in ethanol-water solutions. These studies provide insights into how solvent composition and temperature affect solubility, which is crucial for the formulation of pharmaceuticals and other chemical products.

• Molecular Pharmacology and Channel Gating : Gardner et al. (2017) examine the effects of a ginsenoside compound structurally similar to the query compound on the hERG1 channel, highlighting its impact on channel gating and current magnitude in cardiac cells. This research, detailed in Molecular Pharmacology, is significant for understanding cardiac pharmacology and drug development.

• Computational and Vibrational Spectroscopy Studies : Aydın and Özpozan (2020) conducted a study on a quercetin derivative with a structure similar to the query compound, using computational methods and vibrational spectroscopy. This study, reported in the Journal of the Iranian Chemical Society, highlights the use of advanced techniques to analyze complex molecules, which is essential for understanding their properties and potential applications.

• mTOR Signaling and Disease Association : Buddham et al. (2022) in their paper in the Research Journal of Biotechnology discuss the role of mTOR signaling in diseases like Alzheimer's and type 2 diabetes. They identified compounds structurally similar to the query compound as potential inhibitors, demonstrating the compound's relevance in disease research.

• Computational Study on Blood Glucose Regulation : Muthusamy and Krishnasamy (2016) conducted a computational study, as detailed in the Journal of Biomolecular Structure and Dynamics, on a compound isolated from fruits for diabetes management. This study exemplifies the application of computational methods in identifying potential therapeutic agents.